5-Bromo-2-((2-chlorobenzyl)oxy)-1,3-dimethylbenzene

• IUPAC Name: 5-bromo-2-[(2-chlorophenyl)methoxy]-1,3-dimethylbenzene
• InChI: InChI=1S/C15H14BrClO/c1-10-7-13(16)8-11(2)15(10)18-9-12-5-3-4-6-14(12)17/h3-8H,9H2,1-2H3
• InChI Key: MBVCDTFDSURNRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCC2=CC=CC=C2Cl)C)Br
• Molecular Formula: C15H14BrClO
• Molecular Weight: 325.63 g/mol

Description

5-Bromo-2-((2-chlorobenzyl)oxy)-1,3-dimethylbenzene is a halogenated aromatic compound with a molecular formula of C₁₅H₁₄BrClO₂. It features a benzene ring substituted with bromine at the 5-position, a 2-chlorobenzyl ether group at the 2-position, and methyl groups at the 1- and 3-positions. This structure combines electron-withdrawing (Br, Cl) and electron-donating (methyl) groups, influencing its reactivity and physicochemical properties.

Biological Activity

5-Bromo-2-((2-chlorobenzyl)oxy)-1,3-dimethylbenzene is an organic compound with the molecular formula C15H14BrClO and a molecular weight of 325.63 g/mol. This compound is notable for its potential biological activities, particularly in pharmacological and biochemical contexts. Understanding its biological activity is crucial for exploring its applications in medicinal chemistry and drug development.

Chemical Structure and Properties

The compound features a bromine atom at position 5 and a chlorine atom on the benzyl group, which can influence its reactivity and interaction with biological targets. The presence of these halogens often enhances the lipophilicity and electrophilicity of the molecule, making it suitable for various biological interactions.

5-Bromo-2-((2-chlorobenzyl)oxy)-1,3-dimethylbenzene likely interacts with biological macromolecules through mechanisms such as:

• Electrophilic Aromatic Substitution : The compound can participate in reactions where it substitutes hydrogen atoms on aromatic rings, potentially altering the function of target proteins.
• Enzyme Inhibition : It may inhibit specific enzymes, particularly those involved in metabolic pathways like cytochrome P450 enzymes, which are critical for drug metabolism and detoxification processes.

Biological Activity

Research indicates that compounds with similar structures exhibit various biological activities, including:

• Anticancer Activity : Studies have shown that benzene derivatives can induce apoptosis in cancer cells. For instance, related compounds have demonstrated significant cytotoxicity against various cancer cell lines, suggesting that 5-Bromo-2-((2-chlorobenzyl)oxy)-1,3-dimethylbenzene may also possess anticancer properties.

Compound	Cell Line	IC50 (μM)
Compound A	MCF-7 (breast cancer)	25.72 ± 3.95
Compound B	U87 (glioblastoma)	45.2 ± 13.0

• Antimicrobial Activity : Similar halogenated compounds have been noted for their antimicrobial properties, indicating potential applications in treating infections.

Case Studies

• Anticancer Study : A study evaluated the effects of halogenated benzene derivatives on tumor growth in mice. Results indicated that compounds similar to 5-Bromo-2-((2-chlorobenzyl)oxy)-1,3-dimethylbenzene significantly suppressed tumor growth when administered at specific dosages.
• Enzyme Interaction Study : Research demonstrated that related compounds inhibited cytochrome P450 activity, leading to altered metabolism of co-administered drugs. This interaction suggests that 5-Bromo-2-((2-chlorobenzyl)oxy)-1,3-dimethylbenzene could affect the pharmacokinetics of other medications.

Pharmacokinetics

The pharmacokinetic profile of similar compounds includes:

• Absorption : Generally well absorbed due to lipophilicity.
• Distribution : High volume of distribution owing to binding to plasma proteins.
• Metabolism : Primarily via cytochrome P450 enzymes.
• Excretion : Metabolites are typically excreted via urine.

Comparison with Similar Compounds

Structural Analogues and Physicochemical Properties

The compound belongs to a class of substituted benzenes with halogen and alkyl groups. Key structural analogs include:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Features	Reference
5-Bromo-2-((2-chlorobenzyl)oxy)-1,3-dimethylbenzene	5-Br, 2-(2-Cl-benzyloxy), 1,3-CH₃	339.64	Multifunctional substituents; potential intermediate for pharmaceuticals
1,3-Dimethylbenzene (m-Xylene)	1,3-CH₃	106.16	Simplest dimethylbenzene isomer; low toxicity (EC₅₀: 7.35 µg/m³)
5-Bromo-1,3-dichloro-2-methylbenzene	5-Br, 1,3-Cl, 2-CH₃	239.93	High halogen content; used in agrochemical synthesis
5-Bromo-2-chloro-1,3-dinitrobenzene	5-Br, 2-Cl, 1,3-NO₂	280.53	Electron-deficient ring; explosive potential
5-Bromo-2-(methoxymethoxy)-1,3-dimethylbenzene	5-Br, 2-(methoxymethoxy), 1,3-CH₃	245.12	Ether-protected derivative; lab-scale synthesis

Key Observations :

• Substituent Effects: The presence of bromine and chlorine enhances electrophilic substitution resistance compared to non-halogenated analogs like m-xylene.
• Synthetic Utility : The 2-chlorobenzyloxy group in the target compound allows for further functionalization, similar to intermediates in CCR5 antagonist synthesis .

Toxicity and Environmental Impact

Evidence from substituted benzene toxicity studies provides indirect insights:

• Individual Toxicity : Dimethylbenzene isomers (1,2-, 1,3-, 1,4-) exhibit toxicity in the order 1,2- > 1,3- > 1,4- (EC₅₀ values for P. akamusi larvae). The target compound’s 1,3-dimethyl groups may reduce acute toxicity compared to 1,2-isomers .
• Binary Mixture Effects : Synergistic toxicity (M < 0.8) is observed in mixtures of methylbenzene with 1,4-dimethylbenzene, while antagonism (M > 1.2) occurs in nitrobenzene/1,3-dimethylbenzene combinations. The target compound’s halogenated groups may amplify synergistic effects in mixtures .